Cas no 941946-04-9 (3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea)

• Product Name: 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea
• CAS No: 941946-04-9
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5506098
• PubChem ID: 18584927
• Update Time: 2025-07-01

3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 941946-04-9
• (E)-1-(3-butyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-(m-tolyl)urea
• SR-01000916495
• SR-01000916495-1
• AKOS024467968
• 1-(3-butyl-2-oxoquinazolin-4-yl)-3-(3-methylphenyl)urea
• F2802-0056
• 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea

• Inchi： 1S/C20H22N4O2/c1-3-4-12-24-18(16-10-5-6-11-17(16)22-20(24)26)23-19(25)21-15-9-7-8-14(2)13-15/h5-11,13H,3-4,12H2,1-2H3,(H2,21,23,25)
• InChI Key： LTNRUKPZWIMSFT-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C(NC(NC2C=CC=C(C)C=2)=O)N1CCCC

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea

3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea

The compound 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea (CAS No. 941946-04-9) is a complex organic molecule with a unique structure that combines a quinazolinone core with a urea functional group. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and materials science. The molecule's structure is characterized by a tetrahydroquinazolinone moiety, which is further substituted with a butyl group and a urea group linked to a methyl-substituted phenyl ring. These structural features contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery. The tetrahydroquinazolinone core is known for its ability to interact with various biological targets, including kinases and other enzymes. The substitution pattern of this compound—specifically the presence of the butyl group and the urea-linked phenyl ring—plays a crucial role in modulating its bioactivity. For instance, the butyl group may enhance the molecule's lipophilicity, which could improve its absorption and distribution properties in vivo. Meanwhile, the urea group is known for its ability to form hydrogen bonds, which can be critical for binding to protein targets.

The synthesis of 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea involves a series of carefully designed organic reactions. Researchers have employed methods such as condensation reactions and cyclization processes to construct the quinazolinone core. The introduction of the butyl and phenyl groups requires precise control over reaction conditions to ensure optimal yields and product purity. Recent advancements in catalytic methods and green chemistry have also been applied to streamline the synthesis process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that certain quinazolinone derivatives exhibit potent anti-proliferative activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes or signaling pathways that are critical for cancer cell growth and survival. For example, some derivatives have been shown to target protein kinases, which are often overactive in cancerous cells.

In addition to its pharmacological applications, 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(3-methylphenyl)urea has also been explored for its potential use in materials science. Its unique structure makes it a candidate for applications in organic electronics or as a component in advanced materials such as polymers or nanoparticles. Researchers are particularly interested in its ability to form stable conjugated systems, which could be useful in designing new materials with tailored electronic properties.

Despite its promising potential, further research is needed to fully understand the properties and applications of this compound. Ongoing studies are focusing on optimizing its bioavailability, improving its stability under physiological conditions, and exploring its toxicity profile. Additionally, efforts are being made to identify novel synthetic routes that could facilitate large-scale production while maintaining high quality standards.

In conclusion, 3-(4E)-3-butyl-2 oxo 1 2 3 4 tetrahydroquinazolin 4 ylidene 1 (3 methylphenyl)urea represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With continued research and development, this compound has the potential to make significant contributions to these fields in the coming years.